Cas no 478047-70-0 (5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide)
5-Methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide is a heterocyclic carboxamide derivative featuring a 1,2-oxazole (isoxazole) core structure. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate or pharmacophore. The presence of the isoxazole ring and carboxamide functionality enhances its utility in the development of bioactive molecules, particularly in agrochemical and pharmaceutical applications. Its structural features, including the methyl substituent at the 5-position and the isopropyl amide group, contribute to its stability and reactivity profile, making it suitable for further functionalization. The compound's well-defined molecular architecture allows for precise modifications in targeted synthesis.
478047-70-0 structure
Product name:5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxamide,5-methyl-N-(1-methylethyl)-
- 4-Isoxazolecarboxamide,5-methyl-N-(1-methylethyl)-(9CI)
- 5-methyl-N-(1-methylethyl)-4-Isoxazolecarboxamide
- 5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide
- HMS2312E13
- MFCD02187405
- 4R-1157
- FT-0768011
- SMR000126051
- CS-0368195
- CHEMBL1401578
- F6541-3222
- AKOS006242608
- 5-methyl-N-propan-2-yl-1,2-oxazole-4-carboxamide
- N-isopropyl-5-methylisoxazole-4-carboxamide
- MLS000540993
- N-isopropyl-5-methyl-4-isoxazolecarboxamide
- 478047-70-0
-
- MDL： MFCD02187405
- Inchi： InChI=1S/C8H12N2O2/c1-5(2)10-8(11)7-4-9-12-6(7)3/h4-5H,1-3H3,(H,10,11)
- InChI Key： GHXSQQTYJFWUBP-UHFFFAOYSA-N
- SMILES： CC(C)NC(C1=C(C)ON=C1)=O
Computed Properties
- Exact Mass: 168.09000
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.13000
- LogP: 1.51210
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6541-3222-2μmol |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-20μmol |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-15mg |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 15mg |
$133.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-50mg |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 50mg |
$240.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-10mg |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 10mg |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-20mg |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 20mg |
$148.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-25mg |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 25mg |
$163.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-5μmol |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-10μmol |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6541-3222-30mg |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide |
478047-70-0 | 30mg |
$178.5 | 2023-09-08 |
5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide Related Literature
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:478047-70-0)5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide
Purity:99%
Quantity:1g
Price ($):315.0